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Compound of Interest

Compound Name: alpha-D-sorbofuranose

Cat. No.: B12657867 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of alpha-D-sorbofuranose. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

1. Hazard Identification and Risk Assessment:

Alpha-D-sorbofuranose is a carbohydrate. While a specific Safety Data Sheet (SDS) for

alpha-D-sorbofuranose is not readily available, data from similar carbohydrates like

Stachyose tetrahydrate and D-Turanose suggest a low hazard profile.[1][2] These compounds

are typically off-white, odorless solids that are stable under normal conditions.[1] The primary

risks associated with handling solid carbohydrates are the inhalation of dust and direct contact

with eyes or skin.

2. Personal Protective Equipment (PPE):

Standard laboratory PPE is required to minimize exposure. The following table summarizes the

recommended PPE for handling alpha-D-sorbofuranose. This corresponds to a Level D

protection level, which is the minimum protection for nuisance contamination.[3][4]
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Body Part
Personal Protective

Equipment
Specifications

Eyes/Face
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield may be worn for

additional protection from

splashes.[3][5]

Hands Chemical-resistant gloves

Nitrile or latex gloves are

generally sufficient for handling

non-hazardous solids.[5]

Body Laboratory coat or coveralls

Provides a barrier against

spills and contamination of

personal clothing.[3]

Respiratory

Not generally required under

normal use with adequate

ventilation

If significant dust is generated,

a NIOSH-approved respirator

may be necessary.[1][3]

Feet Closed-toe shoes

Required for general

laboratory safety to protect

against spills and falling

objects.[3]

3. Operational Plan: Step-by-Step Handling Procedure:

Adherence to the following procedural steps will ensure the safe handling of alpha-D-
sorbofuranose.

Preparation:

Ensure the work area, typically a laboratory fume hood or a bench with good ventilation, is

clean and uncluttered.

Assemble all necessary equipment and reagents.
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Don the appropriate PPE as outlined in the table above.

Handling:

Handle the solid material carefully to avoid generating dust.[1]

Use a spatula or other appropriate tool to transfer the solid.

If dissolving the solid, add it slowly to the solvent to avoid splashing.

Post-Handling:

Tightly seal the container of alpha-D-sorbofuranose and store it in a cool, dry, and well-

ventilated place.[1][6]

Clean the work area and any equipment used.

Remove and properly dispose of gloves and any other disposable PPE.

Wash hands thoroughly with soap and water.

4. Disposal Plan:

Uncontaminated alpha-D-sorbofuranose waste is generally not considered hazardous.[7]

However, it is crucial to follow institutional and local regulations for chemical waste disposal.

Solid Waste:

Collect excess or spilled solid material in a labeled, sealed container.

Dispose of the container in accordance with your institution's guidelines for non-hazardous

chemical waste.

Liquid Waste:

Aqueous solutions of alpha-D-sorbofuranose can typically be disposed of down the drain

with copious amounts of water, provided they are not contaminated with other hazardous

materials. Always check local regulations first.
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Contaminated Waste:

Any materials (e.g., paper towels, gloves) contaminated with alpha-D-sorbofuranose
should be placed in a sealed bag and disposed of as solid laboratory waste.

If alpha-D-sorbofuranose is mixed with hazardous materials, the resulting waste must be

treated as hazardous and disposed of according to the specific protocols for the

hazardous components.

Experimental Workflow for Safe Handling of alpha-D-Sorbofuranose
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Workflow for Safe Handling of alpha-D-Sorbofuranose
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Caption: Workflow for the safe handling of alpha-D-sorbofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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